{1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine

• IUPAC Name: N-[1-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl]-N-methylprop-2-yn-1-amine
• InChI: InChI=1S/C10H15N3O2/c1-5-6-13(3)8(2)10-11-9(7-14-4)12-15-10/h1,8H,6-7H2,2-4H3
• InChI Key: LXESQRUZBWNKAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)COC)N(C)CC#C
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol

Description

{1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine, also known as MOPEA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. MOPEA is a member of the oxadiazole family, which has been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine is not fully understood, but it is believed to involve the interaction with various biological targets, including enzymes and proteins. {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress, which may contribute to its potential as an antitumor agent.
Biochemical and physiological effects:
{1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine can inhibit the activity of certain enzymes and proteins, as well as induce apoptosis in cancer cells. In vivo studies have shown that {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine can reduce tumor growth in mice, as well as reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine in lab experiments is its unique properties, which make it a versatile compound for various applications. However, one of the limitations of using {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine is its relatively complex synthesis process, which may limit its availability for some researchers.

Future Directions

There are several future directions for the study of {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine, including:
1. Investigating the potential of {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine as a drug delivery system for targeted therapy.
2. Studying the interaction of {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine with different enzymes and proteins to gain a better understanding of its mechanism of action.
3. Developing more efficient and cost-effective synthesis methods for {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine.
4. Investigating the potential of {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine as a fluorescent probe for imaging biological systems.
5. Studying the potential of {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine in combination with other drugs for enhanced therapeutic effects.
In conclusion, {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine is a unique and versatile compound that has gained significant attention in scientific research. Its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology, make it a promising compound for future studies.

Synthesis Methods

The synthesis of {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine can be achieved through a multi-step process, involving the reaction of various reagents. One of the most commonly used methods for synthesizing {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine is the reaction of propargylamine with 3-(methoxymethyl)-1,2,4-oxadiazole-5-carbaldehyde, followed by the addition of methyl iodide.

Scientific Research Applications

{1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine has been studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine has been investigated for its potential as an antitumor agent, as well as its ability to inhibit enzymes involved in inflammation and oxidative stress. In biochemistry, {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine has been studied for its interaction with proteins and its potential as a fluorescent probe. In pharmacology, {1-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl}(methyl)(prop-2-yn-1-yl)amine has been investigated for its potential as a drug delivery system.